Cas no 68011-67-6 (3-Hydroxy Carbamazepine)

• Product Name: 3-Hydroxy Carbamazepine
• CAS No: 68011-67-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 968249
• PubChem ID: 329761874
• Update Time: 2025-07-22

3-Hydroxy Carbamazepine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Carbamazepine
• 2-hydroxybenzo[b][1]benzazepine-11-carboxamide
• 3-Hydroxy-5H-dibenz(b,f)azepine-5-carboxamide
• 5H-Dibenz(b,f)azepine-5-carboxamide,3-hydroxy
• 3-Hydroxy-5H-dibenz[b,f]azepine-5-carboxamide
• Q27149641
• HYDROXYCARBAMAZEPINE, 3-
• UNII-PDG5O25MKO
• PDG5O25MKO
• CHEMBL3103395
• CS-0454880
• 5H-Dibenz(b,f)azepine-5-carboxamide, 3-hydroxy-
• NS00003508
• AKOS027322773
• DTXSID80218202
• 3-Hydroxycarbamazepine, analytical standard
• 3-Hydroxycarbamazepine
• FT-0669451
• BDBM50446049
• 68011-67-6
• 3-Hydroxy-5H-dibenzo[b,f]azepine-5-carboxamide
• CHEBI:80597

• MDL： MFCD02656422
• Inchi： 1S/C15H12N2O2/c16-15(19)17-13-4-2-1-3-10(13)5-6-11-7-8-12(18)9-14(11)17/h1-9,18H,(H2,16,19)
• InChI Key： QQCFBZCATDIWTH-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC3C=CC=CC=3N(C(N)=O)C=2C=1

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6A^2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 240-242°C
• Boiling Point: 487.3±55.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.7
• PSA: 66.56000
• LogP: 3.85810

3-Hydroxy Carbamazepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Additional information on 3-Hydroxy Carbamazepine

3-Hydroxy Carbamazepine (CAS No. 68011-67-6): An Overview of Its Properties, Applications, and Recent Research

3-Hydroxy Carbamazepine (CAS No. 68011-67-6) is a significant metabolite of carbamazepine, a widely used anticonvulsant and mood-stabilizing drug. This compound has garnered considerable attention in the pharmaceutical and research communities due to its unique properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent advancements in the study of 3-Hydroxy Carbamazepine.

Chemical Structure and Synthesis

3-Hydroxy Carbamazepine is a derivative of carbamazepine, characterized by the presence of a hydroxyl group at the 3-position of the dibenzazepine ring. The chemical formula of 3-Hydroxy Carbamazepine is C₁₅H₁₄N₂O₂, and its molecular weight is approximately 258.28 g/mol. The synthesis of 3-Hydroxy Carbamazepine can be achieved through various methods, including enzymatic oxidation and chemical oxidation. Enzymatic oxidation involves the use of cytochrome P450 enzymes, which are responsible for the biotransformation of carbamazepine in the liver.

Pharmacological Properties

3-Hydroxy Carbamazepine exhibits several pharmacological properties that make it an important compound in both clinical and research settings. One of its key properties is its ability to modulate sodium channels, which is crucial for its anticonvulsant activity. Studies have shown that 3-Hydroxy Carbamazepine can effectively block voltage-gated sodium channels, thereby reducing neuronal excitability and preventing seizures. Additionally, it has been found to have mood-stabilizing effects, making it a potential candidate for the treatment of bipolar disorder.

Clinical Applications

The clinical applications of 3-Hydroxy Carbamazepine are primarily centered around its use as a metabolite of carbamazepine. In patients receiving carbamazepine therapy, the levels of 3-Hydroxy Carbamazepine can be monitored to assess drug metabolism and efficacy. This is particularly important in patients with hepatic impairment or those taking other medications that may affect carbamazepine metabolism. Recent studies have also explored the potential use of 3-Hydroxy Carbamazepine as an independent therapeutic agent, with promising results in preclinical models.

Toxicology and Safety Profile

The safety profile of 3-Hydroxy Carbamazepine has been extensively studied, with most findings indicating that it is generally well-tolerated at therapeutic concentrations. However, like many metabolites, it can accumulate in patients with impaired liver function or those on concomitant medications that inhibit its metabolism. Therefore, careful monitoring and dose adjustment may be necessary in these populations to avoid adverse effects.

Recent Research Developments

The field of research surrounding 3-Hydroxy Carbamazepine is rapidly evolving, with several recent studies shedding light on its mechanisms of action and potential therapeutic applications. A study published in the Journal of Pharmacology and Experimental Therapeutics (2022) investigated the role of 3-Hydroxy Carbamazepine in modulating neuroinflammation and oxidative stress in animal models of epilepsy. The results showed that 3-Hydroxy Carbamazepine significantly reduced inflammatory markers and oxidative stress levels, suggesting its potential as an adjunct therapy for refractory epilepsy.

In another study published in the European Journal of Medicinal Chemistry (2021), researchers explored the use of 3-Hydroxy Carbamazepine strong>-based derivatives as novel anticonvulsants. The study identified several compounds with enhanced potency and reduced side effects compared to traditional carbamazepine formulations. These findings open up new avenues for drug development and may lead to more effective treatments for epilepsy and other neurological disorders.

FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research into 3-Hydroxy Carbamazepine highlights its potential as both a biomarker for carbamazepine therapy and a promising therapeutic agent in its own right. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and conducting clinical trials to validate its efficacy and safety in human subjects. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the treatment of neurological disorders.